[1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: (1-cyclopropyl-5-propan-2-ylimidazol-2-yl)methanol
• InChI: InChI=1S/C10H16N2O/c1-7(2)9-5-11-10(6-13)12(9)8-3-4-8/h5,7-8,13H,3-4,6H2,1-2H3
• InChI Key: OEAXFNJPZDRLHM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CN=C(N1C2CC2)CO

Description

[1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol is a substituted imidazole derivative characterized by:

• Cyclopropyl group at position 1 of the imidazole ring.
• Isopropyl group (propan-2-yl) at position 5.
• Hydroxymethyl group (-CH2OH) at position 2.
  Its molecular formula is C10H16N2O (molecular weight: 180.25 g/mol), with CAS number 1593972-95-2 . The compound is currently listed as temporarily out of stock, with synthesis and application details remaining scarce in the literature .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclopropylamine with isopropyl ketone in the presence of a suitable catalyst to form the imidazole ring. The reaction conditions often include elevated temperatures and the use of solvents such as ethanol or methanol to facilitate the reaction.

Industrial Production Methods

Industrial production of [1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol may involve large-scale batch or continuous processes. These processes are optimized for high yield and purity, often employing advanced techniques such as high-performance liquid chromatography (HPLC) for purification and quality control.

Chemical Reactions Analysis

Types of Reactions

[1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazole derivatives with different functional groups.

Reduction: Reduction reactions can convert the compound into more reduced forms, often altering its biological activity.

Substitution: The imidazole ring allows for substitution reactions, where different substituents can be introduced to modify the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as sodium borohydride for reduction, and various halogenating agents for substitution reactions. Reaction conditions typically involve controlled temperatures, specific pH levels, and the use of solvents to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazole derivatives with hydroxyl or carbonyl groups, while substitution reactions can introduce halogens or other functional groups into the imidazole ring.

Scientific Research Applications

Chemistry

In chemistry, [1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development.

Biology

In biological research, the compound is studied for its potential as a bioactive molecule. Its imidazole ring is known to interact with various biological targets, making it a candidate for the development of new pharmaceuticals.

Medicine

In medicine, [1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol and its derivatives are investigated for their therapeutic potential. They may exhibit antimicrobial, antifungal, or anticancer activities, making them valuable in the development of new treatments.

Industry

In the industrial sector, the compound is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and other advanced materials.

Mechanism of Action

The mechanism of action of [1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol involves its interaction with specific molecular targets in biological systems. The imidazole ring can bind to enzymes, receptors, or other proteins, modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or modulation of cellular signaling pathways.

Comparison with Similar Compounds

Comparison with Structurally Related Imidazole Derivatives

Structural and Physicochemical Properties

The table below compares key structural features and properties of [1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol with analogs:

Compound Name	Substituents (Imidazole Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Features	Reference
[1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol	1: Cyclopropyl; 2: -CH2OH; 5: Isopropyl	C10H16N2O	180.25	Hydroxymethyl	Polar, potential for hydrogen bonding
1-Cyclopropyl-5-(propan-2-yl)-1H-imidazole-2-thione	1: Cyclopropyl; 2: Thione (=S); 5: Isopropyl	C9H13N2S	181.28	Thione	Increased lipophilicity; sulfur enhances stability
4-[4-(Chloromethyl)phenyl]-1,2-dimethyl-5-nitro-1H-imidazole	1: Methyl; 2: Methyl; 4: p-(Chloromethyl)phenyl; 5: Nitro	C12H12ClN3O2	265.70	Nitro, Chloromethylphenyl	Electron-withdrawing nitro group; aromatic substitution
(2-Methyl-5-nitro-1H-imidazol-1-yl)methanol derivatives	1: Variable; 2: -CH2OH; 5: Nitro	Varies (e.g., C6H7N3O3)	~169–250	Nitro, Hydroxymethyl	High reactivity due to nitro group
N-(2H-1,3-benzodioxol-5-yl)-2-{[1-cyclopropyl-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamide	1: Cyclopropyl; 2: -CH2OH; 5: -	C16H17N3O4S	347.39	Sulfanyl acetamide	Extended structure with benzodioxole moiety

Key Observations:

• Hydroxymethyl vs. Thione : The hydroxymethyl group in the target compound enhances polarity and hydrogen-bonding capacity compared to the thione analog, which may exhibit greater lipophilicity and metabolic stability .
• Extended Structures : Derivatives like the acetamide analog () demonstrate how additional functional groups (e.g., sulfanyl, benzodioxole) expand molecular complexity and alter physicochemical properties .

Stability and Reactivity

• Hydroxymethyl Group: The -CH2OH group in the target compound may confer higher solubility in polar solvents (e.g., water, ethanol) compared to thione or nitro analogs. However, it could also increase susceptibility to oxidation .
• Thione Group : The sulfur atom in the thione analog may enhance stability against hydrolysis and oxidative degradation .
• Nitro Group : Nitro-substituted imidazoles (e.g., ) are prone to reduction reactions, which could limit their utility in reducing environments .

Biological Activity

[1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol, with the CAS number 1593972-95-2, is a compound of interest due to its potential biological activities. This article reviews the biological activity associated with this compound, including its antibacterial, antifungal, and other pharmacological properties. Additionally, it presents relevant case studies and research findings to provide a comprehensive overview.

• Molecular Formula : C10H16N2O
• Molecular Weight : 180.25 g/mol
• Purity : Typically ≥ 95%

Antibacterial Activity

Research has indicated that imidazole derivatives, including [1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol, exhibit significant antibacterial properties. A study exploring various imidazole compounds found that certain derivatives displayed effective inhibition against Gram-positive and Gram-negative bacteria.

Compound	MIC (mg/mL)	Target Bacteria
[1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol	0.0048 - 0.0195	E. coli, S. aureus
Other Imidazole Derivatives	0.0039 - 0.025	Various strains

The minimum inhibitory concentration (MIC) values for [1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol suggest strong antibacterial activity, particularly against pathogens like Staphylococcus aureus and Escherichia coli .

Antifungal Activity

In addition to antibacterial properties, this compound has shown antifungal activity. It has been tested against various fungal strains, yielding promising results.

Fungal Strain	MIC (mg/mL)
Candida albicans	0.0048 - 0.039
Fusarium oxysporum	0.05674 - 0.22231

These findings indicate that [1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol can inhibit the growth of clinically relevant fungi, making it a candidate for further development in antifungal therapies .

The mechanism by which [1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol exerts its biological effects may involve interaction with microbial cell membranes or specific metabolic pathways within the pathogens. The imidazole ring is known to participate in hydrogen bonding and coordination with metal ions, which can disrupt essential cellular functions in bacteria and fungi.

Case Studies

• Study on Antibacterial Efficacy :
  A recent study evaluated the antibacterial efficacy of various imidazole derivatives, including [1-Cyclopropyl-5-(propan-2-yl)-1H-imidazol-2-yl]methanol. The results demonstrated that this compound significantly reduced bacterial viability in vitro within a short time frame (8 hours) against E. coli and S. aureus .
• Antifungal Evaluation :
  Another study focused on the antifungal properties of imidazole derivatives against Candida albicans. The compound exhibited notable inhibition with an MIC of 0.0048 mg/mL, suggesting its potential as an antifungal agent .